Cas no 1039810-14-4 (2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid)

• Product Name: 2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid
• CAS No: 1039810-14-4
• MF: C₁₂H₁₃N₃O₂S₂
• MW: 295.380519628525
• CID: 4569114
• PubChem ID: 28830428
• Update Time: 2025-06-13

2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-({5-[(2,3-dimethylphenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetic acid
• 2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid

• Inchi： 1S/C12H13N3O2S2/c1-7-4-3-5-9(8(7)2)13-11-14-15-12(19-11)18-6-10(16)17/h3-5H,6H2,1-2H3,(H,13,14)(H,16,17)
• InChI Key： FKCVRWBVXYRYDD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1=NN=C(NC2=CC=CC(C)=C2C)S1

Additional information on 2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid

Introduction to 2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid (CAS No. 1039810-14-4)

2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid (CAS No. 1039810-14-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, featuring a thiadiazole ring and a sulfanyl group, makes it an intriguing candidate for various drug development efforts.

The chemical structure of 2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid is characterized by a 1,3,4-thiadiazole ring substituted with a 2,3-dimethylphenyl amino group and a sulfanyl-acetic acid moiety. This combination of functional groups imparts specific properties that are crucial for its biological activity and potential pharmaceutical applications. The thiadiazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets.

Recent studies have highlighted the potential of 2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid has also shown potential as an anticancer agent. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. These findings suggest that it could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid have also been investigated to assess its suitability for drug development. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is essential for its use as an oral medication. Additionally, it shows low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In terms of synthetic accessibility, 2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the formation of the thiadiazole ring followed by the introduction of the sulfanyl-acetic acid moiety and the 2,3-dimethylphenyl amino group. The availability of these synthetic routes ensures that this compound can be produced on a larger scale for further research and development.

The potential applications of 2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid extend beyond its direct therapeutic uses. It can also serve as a valuable tool in chemical biology research to investigate the mechanisms underlying various biological processes. For instance, its ability to modulate inflammatory responses can provide insights into the signaling pathways involved in inflammation and immune responses.

In conclusion, 2-({5-(2,3-Dimethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetic Acid (CAS No. 1039810-14-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new aspects of its biological activity and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of various diseases and developing new treatments.